Cas no 2138268-32-1 (3-bromo-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine)

• Product Name: 3-bromo-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine
• CAS No: 2138268-32-1
• MF: C₉H₈BrN₃O₂S
• MW: 302.14771938324
• CID: 6082263
• PubChem ID: 165796017
• Update Time: 2025-05-20

3-bromo-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine
• EN300-1074499
• 2138268-32-1

• Inchi： 1S/C9H8BrN3O2S/c1-16(14,15)9-5-12-13(6-9)8-2-7(10)3-11-4-8/h2-6H,1H3
• InChI Key： FJWZNUDRBBDLQB-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)N1C=C(C=N1)S(C)(=O)=O

Computed Properties

• Exact Mass: 300.95206g/mol
• Monoisotopic Mass: 300.95206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 73.2Ų

Additional information on 3-bromo-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine

Introduction to 3-bromo-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine (CAS No. 2138268-32-1)

3-bromo-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine, with the CAS number 2138268-32-1, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a pyridine core substituted with a bromine atom at the 3-position and a 4-methanesulfonyl-substituted pyrazole moiety at the 5-position. The unique structural arrangement of this molecule makes it a valuable intermediate in the synthesis of various biologically active agents, particularly in the development of small-molecule drugs targeting inflammatory and immunomodulatory pathways.

The compound's structure combines the pharmacophoric properties of both pyridine and pyrazole, which are well-documented for their role in drug design. Pyridine derivatives are widely recognized for their ability to interact with biological targets such as enzymes and receptors, while pyrazole has been extensively studied for its anti-inflammatory and antiviral activities. The introduction of a bromine atom at the 3-position of the pyridine ring enhances its reactivity, making it a versatile building block for further chemical modifications.

The 4-methanesulfonyl-substituted pyrazole moiety is particularly noteworthy, as it has been shown to improve metabolic stability and binding affinity in drug candidates. This substituent not only enhances the solubility of the compound but also influences its interactions with biological targets, making it an attractive feature for medicinal chemists. Recent studies have highlighted the potential of such structures in modulating inflammatory cytokines, which are key mediators in diseases such as rheumatoid arthritis and inflammatory bowel disease.

In recent years, there has been growing interest in developing novel therapeutic agents that target immune checkpoint inhibitors. 3-bromo-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine has emerged as a promising candidate in this area due to its ability to modulate immune responses without significant toxicity. Preclinical studies have demonstrated its potential in inhibiting pathways involved in tumor immune evasion, making it a candidate for further development into an immunotherapy agent.

The synthesis of 3-bromo-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine involves multi-step organic reactions, including bromination, sulfonylation, and cyclization processes. The precision required in these synthetic steps underscores the importance of high-purity starting materials and controlled reaction conditions to ensure optimal yield and minimal byproduct formation. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound's structure and purity.

From a pharmacological perspective, 3-bromo-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine exhibits notable activity against several disease models. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6), which are critical in driving inflammatory responses. Additionally, its interaction with certain enzymes has been explored for potential applications in treating metabolic disorders.

The compound's potential extends beyond immunomodulation; it has also been investigated for its effects on central nervous system (CNS) disorders. The structural features of 3-bromo-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine suggest that it may interact with receptors involved in neurotransmitter pathways, offering a new avenue for developing treatments for conditions such as depression and anxiety.

Regulatory considerations play a crucial role in the development and commercialization of pharmaceutical compounds like 3-bromo-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and meets quality standards required for clinical use. Furthermore, preclinical safety studies are essential to assess potential side effects before human trials can commence.

The future prospects of 3-bromo-5-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to novel drug candidates that address unmet medical needs.

In conclusion, 3-bromo-5-(4-methanesulfonyl-1H-pyrazol-1-y l)pyridine (CAS No. 2138268 -32 - 1) is a structurally unique and pharmacologically relevant compound with significant potential in pharmaceutical development. Its ability to modulate inflammatory pathways makes it a valuable asset in the quest for new treatments for chronic diseases. As research continues to uncover its therapeutic benefits, this compound is poised to play an important role in future medical advancements.